Cas no 1154899-95-2 (2-[(4-methylcyclohexyl)amino]propan-1-ol)

• Product Name: 2-[(4-methylcyclohexyl)amino]propan-1-ol
• CAS No: 1154899-95-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5205937
• PubChem ID: 43499741
• Update Time: 2026-03-06

2-[(4-methylcyclohexyl)amino]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((4-methylcyclohexyl)amino)propan-1-ol
• 2-[(4-methylcyclohexyl)amino]propan-1-ol

• Inchi： 1S/C10H21NO/c1-8-3-5-10(6-4-8)11-9(2)7-12/h8-12H,3-7H2,1-2H3
• InChI Key： KSDLHSRKKQKERS-UHFFFAOYSA-N
• SMILES： C(O)C(NC1CCC(C)CC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 2-[(4-methylcyclohexyl)amino]propan-1-ol

Comprehensive Overview of 2-[(4-methylcyclohexyl)amino]propan-1-ol (CAS No. 1154899-95-2): Properties, Applications, and Industry Insights

2-[(4-methylcyclohexyl)amino]propan-1-ol (CAS No. 1154899-95-2) is a specialized organic compound with a unique molecular structure that combines a 4-methylcyclohexyl group with an amino-propanol moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a versatile intermediate. Its cyclohexylamine backbone and hydroxyl functionality make it a valuable building block for synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for custom synthesis intermediates like 2-[(4-methylcyclohexyl)amino]propan-1-ol has surged, driven by advancements in small-molecule therapeutics and green chemistry. Researchers frequently search for "CAS 1154899-95-2 solubility" or "2-[(4-methylcyclohexyl)amino]propan-1-ol synthesis method," reflecting the compound's niche yet growing relevance. Its chiral center further enhances its utility in enantioselective catalysis, a hot topic in sustainable chemistry.

The physicochemical properties of 1154899-95-2 include moderate polarity due to its amino alcohol structure, making it soluble in common organic solvents like ethanol and dichloromethane. This solubility profile is critical for its application in high-throughput screening and combinatorial chemistry. Industry professionals often inquire about "stability of 2-[(4-methylcyclohexyl)amino]propan-1-ol under acidic conditions" or "CAS 1154899-95-2 storage recommendations," highlighting practical handling concerns.

From a commercial perspective, 2-[(4-methylcyclohexyl)amino]propan-1-ol is often categorized under fine chemicals, with suppliers emphasizing its >98% purity for research use. Its role in peptide mimetics and bioactive scaffold design aligns with trends in personalized medicine and targeted drug delivery—topics dominating biomedical literature. Searches for "alternative to 2-[(4-methylcyclohexyl)amino]propan-1-ol" or "CAS 1154899-95-2 price trends" indicate market dynamics and cost-efficiency considerations.

Innovative applications of this compound extend to polymer modification, where its secondary amine group can initiate ring-opening polymerizations. This connects to broader discussions about biodegradable materials and circular economy initiatives. Environmental scientists exploring "eco-friendly derivatives of 4-methylcyclohexylamine compounds" may find this compound structurally adaptable for green solvent formulations.

Quality control protocols for CAS 1154899-95-2 typically involve HPLC analysis and spectroscopic characterization (IR, NMR). The compound's regioselectivity in reactions is another area of interest, particularly for queries like "how to optimize yield for 2-[(4-methylcyclohexyl)amino]propan-1-ol derivatives." Such technical nuances underscore its value in process chemistry optimization.

Looking ahead, the trajectory for 2-[(4-methylcyclohexyl)amino]propan-1-ol appears promising, especially with rising investments in preclinical research tools and specialty chemicals. Its compatibility with continuous flow chemistry systems—a trending search term—positions it as a candidate for industry 4.0 adoption in chemical manufacturing. As regulatory landscapes evolve, documentation around "REACH compliance for CAS 1154899-95-2" may become increasingly relevant for global suppliers.